Food waste is a global concern and is increasingly addressed by various policies and campaigns, especially in the consumption stage. Among these efforts, a promising instrument is gentle interventions based on nudges. To investigate whether and how a nudge works, we develop a theoretical framework and conduct a meta-analysis to synthesize empirical effects of nudges on reducing consumption food waste. The meta-analysis’s summary effect size of cognitively-oriented nudges is a 0.27 SD (Cohen’s d) reduction in food waste, and that of behaviorally-oriented ones is a 0.54 SD reduction. The effects of nudges are robust across sampled populations (i.e., U.S. vs. non-U.S. samples) but vary across settings (i.e., public vs. private). We further map nudge interventions to the driving factors of food waste behaviors and reveal potential research gaps in the literature. Based on these findings, we discuss implications for policy making to reduce food waste.

Boxed beef market reports published by USDA AMS provide current US beef supply and demand information and are the foremost data source for private, government, and academic analysis of the US wholesale beef market. Boxed beef market reporting, in its current form, began in 2001 and the structure has remained largely unchanged. Over the same time, beef commerce has undergone substantial shifts in the types of products and product mix produced by beef packers. As a result, trade of many economically important beef products does not inform published composite values and prices. Weekly USDA published composite prices and values commonly rely on less than half the volume of boxed beef traded. To better inform stakeholders, boxed beef reports need to evolve to match modern beef commerce and leverage the rich data already collected by USDA AMS. This study develops and demonstrates a method whereby USDA AMS could produce novel beef market reports. Specifically, we use boxed beef transaction data collected by AMS to specify hedonic models to estimate implicit market premiums for antibiotic-free ribeye and retail-ready strip loin. The technique can be expanded and adapted to enhance boxed beef market reporting. We conclude with guidance for policy makers involved with ongoing policy discussions that structure USDA AMS data collection and public reports.

This paper evaluates spatial market integration in cereal markets in Sudan, focusing on wheat and sorghum, two major cereal crops. Sudan’s context provides important insights on the functioning of markets in economies marred by sanctions, conflicts, soaring inflation, and macroeconomic imbalances. We use long-ranging monthly cereal price data and a vector of error-correction cointegration model (VECM) to characterize both short-term and long-term spatial price adjustment across cereal markets. Among the 15 wheat and 18 sorghum markets considered, we can only detect significant spatial market integration among 6 wheat and 11 sorghum markets. Despite some strong spatial market integration among a few neighboring markets, there is no spatial market integration between several markets, including between major wheat consumption and production hotspots. For example, cereal markets in Darfur are not integrated with cereal markets in the rest of the country, despite exhibiting some level of spatial integration within the Darfur region. Finally, we also observe relatively stronger spatial market integration in sorghum markets than in wheat markets. These findings have important policy implications for improving the efficiency of cereal markets in Sudan and other comparable settings.

The transforming agri-food sector is an important contributor to employment generation in rural areas of lower-income countries. However, little attention has been paid to the question of how technology affects the quality and quantity of employment in the sector. In this paper, we provide the first empirical evidence of how the rise in greenhouse farming changes labor demand (i.e., the number of employees), using large-scale and nationally representative agricultural survey data from Ecuador between 2014 and 2021 and pseudo-panel as well as event-study estimation techniques. Contrary to fears that more technologically advanced production methods displace large shares of the workforce, we find that greenhouse farming is associated with higher labor demand. Specifically, greenhouse farms hire more female workers and workers on permanent contracts.

A widespread transition towards diets based on plant proteins as substitutes for animal proteins would contribute to food system sustainability. Such changes in consumer food choices can be fostered by public policy. We conducted a field experiment to test whether providing consumers with information regarding the negative consequences of meat consumption on the environment or health increases the substitution of animal-based proteins with plant-based proteins. The consumers had to make three meal selections online and consume the products at home, the first without exposure to information and the latter two after exposure to environmental or health information. One group of consumers served as the control and received no information. The results show that half of the consumers consumed meals with animal proteins in all three cases. Observational learning does not enhance the impact of the information intervention. However, for a sub-sample of consumers, environmental information increases the likelihood of consuming plant-based protein products. Overall, a short-term information policy does not appear to be sufficient for altering consumer behaviour regarding the consumption of animal proteins.

Abstract not available

We analyse whether global value chains (GVCs) reduce trade barriers in the agricultural and food sectors as they affect lobbying and government incentives. Political economy theory predicts that tariffs will be lower in countries integrated in GVCs and that the effect will be stronger outside regional trade agreements (RTAs). We use data from 1995 to 2015 from 160 countries on tariffs and non-tariff measures (NTMs) in the agri-food sector. Our evidence indicates that GVC integration, measured as domestic (foreign) value added in foreign (domestic) final goods, does affect trade policy. Stronger GVC integration is associated with lower tariffs, but mainly outside RTAs, and lower NTMs, both inside and outside RTAs.

We use five waves of household surveys in Uganda, from 1992/3 to 2011/12, to study income diversification and its effect on the welfare of rural and urban households during a period of sustained economic growth and poverty reduction, comparing the 1990s to the 2000s, and disaggregating by gender of the household head. Diversification is measured in terms of access to incomes from agriculture (farming), agricultural wage, self-employment (informal), wage employment and remittances. The analysis shows substantial and evolving variation in the effects of diversification across rural/urban locations and gender of the household head. Diversification became increasingly beneficial for welfare over time in rural areas, particularly for male headed households, but not for female headed households that diversified into agricultural wage employment. Diversification was also important for the livelihoods of urban households, but with large differences across male and female headed households likely reflecting differentials in the returns to non-agricultural employment. Remittances were associated with increasing welfare in the 2000s for all households, although the proportion of households receiving remittances has been declining.

In 2013, the Communist Party of China decided to partially relax its self-sufficiency targets for grain, historically first recognizing moderate imports as a policy option for ensuring food security in the country. This study empirically examines the interplay between the policy shifts and the interregional, intertemporal productivity differences in Chinese agriculture. It employs a meta-frontier stochastic output distance function approach. Our empirical result shows that input augmentation was the main contributor to the agricultural output growth during 1984–2000, whereas total factor productivity is the main driver of the growth during 2001–2020. This lends strong support to an argument in the literature that Chinese crop production has recently transformed from a resource-input-driven activity to one driven by science and technology. Our study also demonstrates that the western region, which far lagged behind others in the past in terms of agricultural technology, has made remarkable progress during 2001–2020, which confirms the cross-regional productivity convergence over time. It is likely that farmers in this region were better able to gain a higher economic return from crop diversification into horticulture, for which they might have been all the more motivated to improve their productivity.

Public policies that regulate the promotion or sale of unhealthy food and beverages in schools are relevant to prevent obesity in children and adolescents. However, the relationship between food and beverage laws within schools and obesity in Brazilian adolescents needs further study. Thus, this study aims to evaluate the association between laws that restrict the sale of food and beverages in school cafeterias and obesity in adolescents from public and private schools in Brazilian capitals. Data were provided by the ERICA study, which followed a cross-sectional school-based approach. The sample consisted of adolescents aged between 12 and 17 years (n = 19,024) from Brazilian capitals (n = 27) enrolled in schools that sell food and beverages in their dependence (n = 486). The dependent variable was the presence of obesity, and the main effect was the coverage of laws restricting the sale of food and beverages in school cafeterias. Data analysis was carried out using multilevel logistic regression models. Adolescents covered by laws restricting the sale of food and beverages in school cafeterias had an 11 % lower chance of obesity (adjusted OR = 0.89; 95 % CI 0.88 – 0.91). In conclusion, laws restricting the sale of food and beverages inside schools were associated with a decrease in the chance of obesity in adolescents in Brazilian state capitals.